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Compound Name: Ro 31-9790

Cat. No.: B15574629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ro 31-9790 is a potent, synthetic, broad-spectrum inhibitor of matrix metalloproteinases

(MMPs).[1][2][3] It is a hydroxamate-based compound that plays a critical role in studying the

physiological and pathological roles of MMPs, such as their involvement in tissue remodeling,

inflammation, and cancer.[4][5] Notably, Ro 31-9790 is also recognized for its ability to inhibit

the shedding of L-selectin from the surface of lymphocytes, making it a valuable tool in

immunology and cell adhesion research.[1][5][6][7] Accurate preparation of stock solutions is

the first critical step for reliable and reproducible experimental outcomes. These application

notes provide detailed protocols and essential data for the preparation, storage, and handling

of Ro 31-9790 stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Ro 31-9790 is presented below.
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Property Value

Molecular Formula C₁₅H₂₉N₃O₄

Molecular Weight 315.41 g/mol [1][8]

CAS Number 145337-55-9[1]

Appearance Solid, Off-white to light yellow[1]

Purity ≥98%

Solubility Data
The solubility of Ro 31-9790 is a critical factor in the preparation of stock solutions. It is highly

soluble in dimethyl sulfoxide (DMSO).

Solvent Solubility

DMSO 50 mg/mL (158.52 mM)[1][9]

Note: For optimal dissolution in DMSO, ultrasonic agitation and warming to 70°C may be

necessary. It is also recommended to use newly opened, anhydrous DMSO as hygroscopic

DMSO can negatively impact solubility.[1][9]

Stock Solution Preparation Tables
The following tables provide the required mass of Ro 31-9790 to prepare stock solutions of

common concentrations.

Table 1: Preparation of Ro 31-9790 Stock Solutions by Molarity
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Desired
Concentration

Volume of DMSO to
add to 1 mg of Ro
31-9790

Volume of DMSO to
add to 5 mg of Ro
31-9790

Volume of DMSO to
add to 10 mg of Ro
31-9790

1 mM 3.1705 mL 15.8524 mL 31.7048 mL

5 mM 0.6341 mL 3.1705 mL 6.3410 mL

10 mM 0.3170 mL 1.5852 mL 3.1705 mL

Table 2: Preparation of Ro 31-9790 Stock Solutions by Mass Concentration

Desired
Concentration

Volume of DMSO to
add to 1 mg of Ro
31-9790

Volume of DMSO to
add to 5 mg of Ro
31-9790

Volume of DMSO to
add to 10 mg of Ro
31-9790

1 mg/mL 1 mL 5 mL 10 mL

5 mg/mL 0.2 mL 1 mL 2 mL

10 mg/mL 0.1 mL 0.5 mL 1 mL

Experimental Protocol: Preparation of a 10 mM Ro
31-9790 Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Ro 31-9790.

Materials:

Ro 31-9790 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Water bath or heat block (optional, set to 70°C)

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before handling the compound, ensure you are wearing

appropriate PPE. Allow the vial of Ro 31-9790 to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of Ro 31-9790 solid. For example, to

prepare a stock solution, weigh 1 mg of the compound into a sterile microcentrifuge tube.

Solvent Addition: Based on the desired concentration (10 mM), calculate the required volume

of DMSO. For 1 mg of Ro 31-9790, add 0.3170 mL (317.0 µL) of anhydrous DMSO to the

tube.[1]

Dissolution:

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10

minutes.[1]

If necessary, warm the solution in a water bath or heat block at 70°C for short intervals,

vortexing in between, until the solid is completely dissolved.[1]

Aliquoting: Once the Ro 31-9790 is fully dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes. This will prevent repeated freeze-

thaw cycles which can lead to degradation of the compound.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1] The stock solution should be protected from light and

stored under a nitrogen atmosphere for optimal stability.[1]
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Visualization of Experimental Workflow and
Mechanism of Action
To facilitate understanding, the following diagrams illustrate the experimental workflow for

preparing Ro 31-9790 stock solutions and its inhibitory effect on MMPs.
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Storage

Weigh Ro 31-9790

Add Anhydrous DMSO

Vortex / Sonicate / Heat

Aliquot into single-use tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Ro 31-9790 stock solution.
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Caption: Inhibition of MMPs by Ro 31-9790.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing Stock Solutions of Ro 31-9790: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574629#preparing-ro-31-9790-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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